1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone

• IUPAC Name: 1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C14H24N2O3/c1-3-19-12-6-4-8-15(10-12)14(18)13-7-5-9-16(13)11(2)17/h12-13H,3-10H2,1-2H3/t12?,13-/m0/s1
• InChI Key: QUFSOGWFGFRBNO-ABLWVSNPSA-N
• Canonical SMILES: CCOC1CCCN(C1)C(=O)C2CCCN2C(=O)C
• Isomeric SMILES: CCOC1CCCN(C1)C(=O)[C@@H]2CCCN2C(=O)C
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone, also known as N-ethyl-2-pyrrolidone, is a chemical compound with a molecular formula of C10H17NO2. It is commonly used as a solvent in various industries, including pharmaceuticals, electronics, and agrochemicals. In recent years, this compound has gained attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone is not fully understood. However, it is believed to act as a solvent and a surfactant, which allows it to enhance the solubility and bioavailability of drugs. It may also interact with cell membranes and affect cellular processes.
Biochemical and Physiological Effects:
1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone has been shown to have minimal toxicity and is generally considered safe for use in pharmaceuticals and other industries. It is metabolized in the liver and excreted through the kidneys. However, long-term exposure to high concentrations of this compound may have adverse effects on human health.

Advantages and Limitations for Lab Experiments

The use of 1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone in lab experiments has several advantages. It is a highly effective solvent and surfactant, which makes it useful for the formulation and delivery of drugs. It is also relatively non-toxic and has a low risk of side effects. However, its use may be limited by its high cost and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several potential future directions for research on 1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone. One area of interest is the development of new drug delivery systems using this compound. Another area of focus is the investigation of its potential as a drug carrier for targeted drug delivery. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on human health.

Synthesis Methods

1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone can be synthesized through a multi-step process. The first step involves the reaction between ethylamine and 3-chloropiperidine, which results in the formation of N-ethyl-3-piperidinamine. This compound is then reacted with ethyl chloroformate to produce N-ethyl-3-(carbonyloxy)piperidine. The final step involves the reaction between N-ethyl-3-(carbonyloxy)piperidine and pyrrolidin-2-one to obtain 1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone.

Scientific Research Applications

1-[(2S)-2-(3-ethoxypiperidine-1-carbonyl)pyrrolidin-1-yl]ethanone has been extensively studied for its potential applications in various fields of science. In the pharmaceutical industry, it has been used as a solvent for drug formulation and delivery systems. It has also been investigated for its potential as a drug carrier due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. In addition, this compound has shown promise in the development of novel drug delivery systems for targeted drug delivery.